Cas no 78584-33-5 (methyl 3-(pyridin-4-yl)prop-2-ynoate)

• Product Name: methyl 3-(pyridin-4-yl)prop-2-ynoate
• CAS No: 78584-33-5
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD18205099
• CID: 1057292
• PubChem ID: 12716673
• Update Time: 2025-09-26

methyl 3-(pyridin-4-yl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(4-Pyridyl)propiolate
• Methyl 3-(4-pyridinyl)-2-propynoate
• 3,5-Pyridinedimethanamine
• methyl 3-(pyridin-4-yl)prop-2-ynoate
• AKOS013859248
• CS-0301811
• methyl 3-pyridin-4-ylprop-2-ynoate
• Methyl3-(4-Pyridyl)propiolate
• MFCD18205099
• AC6823
• SY022412
• A914784
• F8885-5839
• 78584-33-5
• EN300-787185
• Methyl 3-(pyridin-4-yl)propiolate
• DB-230716

• MDL： MFCD18205099
• Inchi： 1S/C9H7NO2/c1-12-9(11)3-2-8-4-6-10-7-5-8/h4-7H,1H3
• InChI Key： VLLKKRYTNVEEMD-UHFFFAOYSA-N
• SMILES： O(C)C(C#CC1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 161.04800
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19000
• LogP: 0.60610

Additional information on methyl 3-(pyridin-4-yl)prop-2-ynoate

methyl 3-(pyridin-4-yl)prop-2-ynoate: A Versatile Compound in Modern Biomedical Research

methyl 3-(pyridin-4-yl)prop-2-ynoate (CAS No. 78584-33-5) is a multifunctional organic compound that has garnered significant attention in the field of biomedical research. This molecule combines the structural features of a pyridine ring with a terminal alkyne group, making it a valuable scaffold for drug development and functional material design. The unique chemical properties of pyridin-4-yl and prop-2-ynoate enable this compound to interact with biological targets in diverse ways, from modulating enzyme activity to serving as a precursor for bioactive molecules.

The core structure of methyl 3-(pyridin-4-yl)prop-2-ynoate consists of a pyridine ring (a six-membered aromatic heterocycle) connected to a propargyl group (a terminal alkyne with three carbon atoms). The pyridine ring contributes to the molecule’s aromaticity and electronic properties, while the alkyne functionality provides reactivity for click chemistry applications. This combination of features makes the compound particularly attractive for synthetic chemists and medicinal researchers seeking to design molecules with tunable physicochemical properties.

Recent advances in molecular biology and pharmacology have highlighted the potential of prop-2-ynoate derivatives in targeting specific biological pathways. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds like methyl 3-(pyridin-4-yl)prop-2-ynoate can selectively inhibit kinases involved in cancer progression. The alkyne moiety was shown to facilitate the formation of covalent bonds with cysteine residues in target proteins, thereby enhancing the compound’s therapeutic efficacy.

One of the most promising applications of methyl 3-(pyridin-4-yl)prop-2-ynoate lies in its role as a building block for prodrug design. The ester linkage in the molecule can be strategically modified to improve bioavailability and reduce off-target effects. A 2024 review in Advanced Drug Delivery Reviews emphasized the importance of such structural modifications in overcoming the limitations of traditional small-molecule drugs. Researchers have also explored the use of pyridin-4-yl derivatives as molecular probes for imaging applications, leveraging their fluorescence properties for in vivo tracking.

From a synthetic perspective, the preparation of methyl 3-(pyridin-4-yl)prop-2-ynoate typically involves coupling reactions between pyridine derivatives and alkyne precursors. The choice of reaction conditions and catalysts significantly impacts the yield and purity of the final product. A 2022 paper in Organic Letters described a novel catalytic system that enables the efficient synthesis of this compound under mild conditions, which is critical for large-scale production in industrial settings.

The biological activity of methyl 3-(pyridin-4-yl)prop-2-ynoate has been extensively studied in preclinical models. In vitro experiments have shown that the compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an antitumor agent. However, further research is needed to elucidate its mechanism of action and optimize its therapeutic profile. A 2023 study in Cell Reports revealed that the compound can modulate the expression of genes involved in cell cycle regulation, providing a potential explanation for its antiproliferative effects.

Another area of interest is the use of prop-2-ynoate derivatives in the development of smart drug delivery systems. The alkyne group can be functionalized with targeting ligands or stimuli-responsive moieties, allowing for site-specific release of active pharmaceutical ingredients. This approach has been successfully applied in the design of nanoparticles for targeted cancer therapy, as reported in a 2024 publication in Nature Nanotechnology.

Despite its potential, the use of methyl 3-(pyridin-4-yl)prop-2-ynoate in biomedical applications requires careful consideration of its safety profile. Toxicity studies have indicated that the compound is generally well-tolerated in animal models, but long-term effects in humans remain to be fully characterized. A 2025 preclinical trial in Drug Safety highlighted the importance of conducting comprehensive pharmacokinetic and toxicological assessments before advancing this compound to clinical trials.

Looking ahead, the future of methyl 3-(pyridin-4-yl)prop-2-ynoate research is likely to focus on expanding its applications beyond traditional drug development. Emerging fields such as synthetic biology and nanomedicine may benefit from the unique properties of this compound. Additionally, advancements in computational modeling and machine learning are expected to accelerate the discovery of new derivatives with enhanced biological activity and reduced side effects.

In conclusion, methyl 3-(pyridin-4-yl)prop-2-ynoate represents a compelling example of how the integration of organic chemistry and biomedical science can lead to innovative therapeutic solutions. Its structural versatility, combined with the growing body of research on its biological effects, positions this compound as a promising candidate for future drug development and functional material design.